Cas no 1531687-05-4 (3-amino-2-(1H-indol-5-yl)propanoic acid)

• Product Name: 3-amino-2-(1H-indol-5-yl)propanoic acid
• CAS No: 1531687-05-4
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• CID: 5841466
• PubChem ID: 82608909
• Update Time: 2025-05-24

3-amino-2-(1H-indol-5-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(1H-indol-5-yl)propanoic acid
• 1531687-05-4
• EN300-1998794

• Inchi： 1S/C11H12N2O2/c12-6-9(11(14)15)7-1-2-10-8(5-7)3-4-13-10/h1-5,9,13H,6,12H2,(H,14,15)
• InChI Key： JQOXEMCKQJCDLL-UHFFFAOYSA-N
• SMILES： OC(C(CN)C1C=CC2=C(C=CN2)C=1)=O

Computed Properties

• Exact Mass: 204.089877630g/mol
• Monoisotopic Mass: 204.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 79.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolyl carboxylic acids and derivatives

Additional information on 3-amino-2-(1H-indol-5-yl)propanoic acid

Recent Advances in the Study of 3-amino-2-(1H-indol-5-yl)propanoic acid (CAS: 1531687-05-4)

The compound 3-amino-2-(1H-indol-5-yl)propanoic acid (CAS: 1531687-05-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential use in drug development.

Recent studies have highlighted the role of 3-amino-2-(1H-indol-5-yl)propanoic acid as a key intermediate in the synthesis of bioactive molecules. Its indole moiety, combined with the amino acid functionality, makes it a versatile building block for the development of novel pharmaceuticals. Researchers have successfully utilized this compound in the synthesis of inhibitors targeting various enzymes, including kinases and proteases, which are implicated in numerous diseases such as cancer and neurodegenerative disorders.

One of the most notable advancements in this area is the optimization of synthetic routes for 3-amino-2-(1H-indol-5-yl)propanoic acid. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient and scalable synthesis method, achieving high yields and purity. This breakthrough has facilitated further exploration of the compound's pharmacological properties and its potential as a lead compound in drug discovery.

In addition to its synthetic utility, 3-amino-2-(1H-indol-5-yl)propanoic acid has shown promising biological activity in preclinical studies. For instance, it has been identified as a modulator of serotonin receptors, suggesting potential applications in the treatment of mood disorders. Furthermore, its ability to interact with specific protein targets has opened new avenues for the development of targeted therapies.

Despite these promising findings, challenges remain in the clinical translation of 3-amino-2-(1H-indol-5-yl)propanoic acid. Issues such as bioavailability, metabolic stability, and toxicity need to be addressed through further research. Ongoing studies are focusing on structural modifications to enhance its pharmacokinetic properties while retaining its biological activity.

In conclusion, 3-amino-2-(1H-indol-5-yl)propanoic acid (CAS: 1531687-05-4) represents a valuable scaffold in medicinal chemistry with diverse therapeutic potential. Continued research efforts are expected to unlock its full potential, paving the way for the development of innovative treatments for various diseases. This brief underscores the importance of interdisciplinary collaboration in advancing our understanding and application of this compound.